Cas no 1396748-39-2 (N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide
• CAS No: 1396748-39-2
• MF: C₁₉H₂₆N₄O₃
• MW: 358.434744358063
• CID: 6486560
• Update Time: 2025-06-08

N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide
• 1-Piperidinecarboxamide, N-[(3,4-dimethoxyphenyl)methyl]-4-(1H-imidazol-1-ylmethyl)-

• Inchi： 1S/C19H26N4O3/c1-25-17-4-3-16(11-18(17)26-2)12-21-19(24)23-8-5-15(6-9-23)13-22-10-7-20-14-22/h3-4,7,10-11,14-15H,5-6,8-9,12-13H2,1-2H3,(H,21,24)
• InChI Key： OSMVRZFUSCTGQF-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(OC)C(OC)=C2)=O)CCC(CN2C=NC=C2)CC1

Additional information on N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide

Research Brief on N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide (CAS: 1396748-39-2)

N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide (CAS: 1396748-39-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The presence of both imidazole and piperidine moieties in its structure suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that it exhibits high affinity for certain receptor targets, making it a candidate for further investigation in the treatment of neurological and inflammatory disorders. The compound's ability to cross the blood-brain barrier has also been a subject of interest, as it opens up possibilities for central nervous system (CNS)-targeted therapies.

One of the key areas of research has been the synthesis and optimization of N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide. Researchers have explored various synthetic routes to improve yield and purity, as well as to modify the compound's structure to enhance its pharmacokinetic and pharmacodynamic profiles. Recent advancements in synthetic chemistry have enabled the production of derivatives with improved selectivity and reduced off-target effects.

In vitro and in vivo studies have provided valuable insights into the compound's biological activity. For instance, it has been shown to modulate the activity of specific enzymes and receptors involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with neurotransmitter systems has been investigated, with some studies reporting its efficacy in preclinical models of neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-4-(1H-imidazol-1-yl)methylpiperidine-1-carboxamide represents a promising candidate for drug development, with its unique structural and pharmacological properties offering multiple avenues for therapeutic intervention. Ongoing research is likely to uncover additional applications and refine its use in targeted therapies, making it a compound of significant interest in the chemical biology and pharmaceutical communities.